![molecular formula C13H13NO B181066 6-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one CAS No. 3449-48-7](/img/structure/B181066.png)
6-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one
Overview
Description
“6-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one” is a chemical compound with the empirical formula C13H13NO . It has a molecular weight of 199.25 .
Molecular Structure Analysis
The SMILES string for “this compound” is CC1=CC=C (NC2=C3CCCC2=O)C3=C1
. This provides a textual representation of the compound’s molecular structure.
Physical And Chemical Properties Analysis
“this compound” is a solid compound . Its InChI key is ITWUGZSJDMBOPH-UHFFFAOYSA-N
.
Scientific Research Applications
Photophysics and Fluorescence : A study explored the photophysical characterization of compounds derived from 2,3,4,9-tetrahydro-1H-carbazol-1-one, including their sensitivity to solvent polarity and intermolecular hydrogen bonding, observed in both ground and excited states through various spectroscopic techniques (Ghosh, Mitra, Saha, & Basu, 2013).
Synthesis of Novel Compounds : The compound has been used in the synthesis of various novel chemical structures, such as methyl isoxazolo[5,4-a]carbazole-3-carboxylates and other related derivatives, showcasing its utility in chemical synthesis and potential applications in material science (Martin & Prasad, 2007).
Bacterial Biotransformation : A study investigated the bacterial biotransformation of 2,3,4,9-tetrahydro-1H-carbazole, revealing the formation of various hydroxylated products, which could have implications in pharmacology and environmental biotechnology (Waldau, Mikolasch, Lalk, & Schauer, 2009).
Anticorrosion Properties : Research on carbazole derivatives, including 6-methyl-2,3,4,9-tetrahydro-1H-carbazole, highlighted their potential as anticorrosion agents for mild steel in various environments. This study provides insights into the chemical interactions and protective capabilities of these compounds (Nwankwo, Olasunkanmi, & Ebenso, 2018).
Antimicrobial Properties : Another study focused on synthesizing and characterizing novel isoxazolyl and pyrazolyl tetrahydro-1H-carbazoles, assessing their antibacterial and antifungal activities. This research contributes to the exploration of new antimicrobial agents (Surendiran, Balasubramanian, & Sivaraj, 2008).
Anticancer Activity : A study conducted microwave-assisted synthesis of 2,3,4,9-tetrahydro-1H-carbazole derivatives, evaluating their anticancer activity. This highlights the compound's potential in medicinal chemistry, particularly in developing new anticancer drugs (Chaudhary & Chaudhary, 2016).
Safety and Hazards
properties
IUPAC Name |
6-methyl-2,3,4,9-tetrahydrocarbazol-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO/c1-8-5-6-11-10(7-8)9-3-2-4-12(15)13(9)14-11/h5-7,14H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITWUGZSJDMBOPH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC3=C2CCCC3=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80345906 | |
Record name | 6-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80345906 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3449-48-7 | |
Record name | 6-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3449-48-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80345906 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How can the structure of 6-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one be modified, and what is the impact on the resulting compounds?
A2: The synthesis of pyrimido[4,5-a]- and pyrido[4,3-a]carbazole derivatives utilizes this compound as a building block []. This process involves reacting the compound with various reagents to introduce new ring systems and functional groups to the core structure. These modifications can significantly alter the physicochemical properties of the resulting compounds, potentially influencing their reactivity, solubility, and biological activity.
Q2: Can you explain the significance of using this compound in asymmetric synthesis?
A3: One of the research articles investigates the use of this compound as a substrate in an iridium-catalyzed asymmetric reductive amination reaction []. This reaction is significant because it allows for the creation of chiral amines, which are crucial building blocks for numerous pharmaceuticals and biologically active compounds. The choice of ligands in this reaction influences the enantioselectivity, highlighting the potential for fine-tuning the reaction conditions to obtain the desired enantiomer of the product.
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